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Compound Focus: Palitantin

CAS No.: 140224-89-1

Cat. No.: S8193762

The following table organizes the known bioactivity data for palitantin and its related compounds. "N.R."

indicates activity was tested but no significant result was reported at the assayed concentrations.

Compound . . Quantitative Data (IC50/ Tested Organisms /| Molecular
Type Bioactivity
Name MIC) Targets

| Palitantin [1] [2] [3] | Natural Metabolite | - Antiprotozoal (Historical)

e PTP1B Inhibition

¢ Antibacterial

¢ Antiplasmodial | - N.R. (Antibacterial, Antiplasmodial) [1] ICso = 7.9 uM (PTP1B) [2] | Leishmania
brasiliensis [3], PTP1B Enzyme [2], Various Bacteria & Plasmodium [1] | | (Z)-Palifluorin (6) [1] |
Semi-synthetic Hydrazone Derivative | Antiplasmodial | Moderate Activity [1] | Plasmodium spp.
(causative agent of malaria) [1] | | (E)-Palifluorin (7) [1] | Semi-synthetic Hydrazone Derivative |
Antibacterial | Moderate Activity (vs. Gram-positive) [1] | Enterococcus faecalis, Staphylococcus
aureus [1] | | Palitantin B [2] | Natural Derivative | PTP1B Inhibition | Data N.R. [2] | PTP1B Enzyme
[2] | | Palitantin C [2] | Natural Derivative | PTP1B Inhibition | Data N.R. [2] | PTP1B Enzyme [2] |

Experimental Protocols and Key Insights
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To help you evaluate and potentially replicate these findings, here are the methodologies and key contextual

information from the research.

Detailed Experimental Data

¢ Antibacterial & Antiplasmodial Assays: The recent study on palifluorin derivatives involved
standard bioassays. Antibacterial activity was tested against a panel of Gram-positive and Gram-
negative bacteria, while antiplasmodial activity was evaluated against cultures of Plasmodium
falciparum. The parent compound, palitantin, was inactive in these same assays, highlighting that
derivatization can unlock new bioactivity [1].

e PTP1B Inhibition Assay: The inhibitory activity of palitantin against the PTP1B enzyme (a potential
therapeutic target for diabetes and obesity) was measured in vitro. The reported I1Cso of 7.9 yM was
comparable to the positive control, ursolic acid (ICso = 8.3 uM), indicating significant potency [2].

e Antiprotozoal Historical Data: Early research from 1970 reported that palitantin, isolated from
Penicillium frequentans, exhibited an antiprotozoal effect against Leishmania brasiliensis. The yields
were reported as 200-500 mg per liter of culture medium [3].

Sourcing and Derivatization

¢ Natural Source: Palitantin is a polyketide metabolite primarily isolated from various fungal species,
including Penicillium sp. [1] [3] and Geomyces sp. [2].

¢ Semi-synthesis: The bioactive hydrazone derivatives (Z)- and (E)-palifluorin were produced by a
condensation reaction between palitantin and 4-(trifluoromethyl)benzyl hydrazine. This semi-
synthetic approach is a common strategy to enhance or alter the bioactivity of natural products [1].

Strategic Guidance for Research Direction

The data suggests two promising paths for future drug development research:

¢ Optimize the Hydrazone Scaffold: The finding that semi-synthetic hydrazone derivatives exhibit
antibacterial and antiplasmodial activity while the parent compound does not is a significant lead. You
could focus on creating a library of analogous hydrazone derivatives to establish a Structure-Activity
Relationship (SAR) and improve potency and selectivity [1].

¢ Investigate PTP1B Inhibition: The potent inhibitory activity of palitantin against PTP1B warrants
further investigation. This could involve mechanistic studies to understand its binding mode and
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medicinal chemistry efforts to develop more drug-like analogs based on the palitantin core
structure for metabolic diseases [2].

Research and Development Workflow

The diagram below outlines a potential workflow for the discovery and development of bioactive compounds

based on a natural product lead like palitantin.
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(e.g., Palitantin)

Isolation & Characterization
(Fungal Fermentation, NMR, MS)

l

Initial Bioactivity Screening
(A n)

ntibacterial, Antimalarial, Enzyme Inhibitio

'

Qdentify Active Core Structure)

l

Semi-synthetic Derivatization Bioactivity Assessment of Derivatives
(e.g., Hydrazone Formation) (Establish SAR)

'

Q_ead Compound IdentificatiorD

l

(Mechanism of Action Studies)

& Pre-clinical Development

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33892608/
https://www.smolecule.com/products/s8193762?utm_src=pdf-body
https://www.smolecule.com/products/s8193762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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